Cas no 1633-05-2 (Strontium carbonate)

Strontium carbonate (SrCO₃) is an inorganic compound with a white, crystalline appearance, widely utilized in industrial and technical applications. It exhibits high thermal stability, decomposing at temperatures above 1,200°C, making it suitable for high-temperature processes. A key advantage is its role as a precursor in the production of strontium-based ceramics, glass, and pyrotechnics, where it enhances color purity and luminosity. Additionally, it serves as an effective flux in glaze formulations for ceramics, improving adhesion and durability. Its low solubility in water and compatibility with other compounds further contribute to its utility in electronics, such as cathode ray tubes and ferrite magnets. Strontium carbonate is valued for its consistent quality and reliability in specialized manufacturing processes.
Strontium carbonate structure
Strontium carbonate structure
Product name:Strontium carbonate
CAS No:1633-05-2
MF:CO3Sr
MW:147.6289
MDL:MFCD00011250
CID:41703

Strontium carbonate Chemical and Physical Properties

Names and Identifiers

    • Strontium carbonate,nanometre
    • Strontium carbonate,high purity
    • Strontium carbonate,electronic grade
    • Strontium carbonate
    • SrCO3
    • ci77837
    • Nsc112224
    • strontianite
    • Strontiumcarbonat
    • STRONTIUM CARBONAE
    • StorntiumCarbonate
    • Sulfuryl caprylate
    • StrontuM carbonate
    • STRONTIUM (II) CARBONATE
    • 碳酸锶
    • Carbonic acid, strontium salt (1:1)
    • Strontiumcarbonate
    • Strontium carbonate (SrCO3)
    • Carbonic acid strontium salt (1:1)
    • 41YPU4MMCA
    • CI 77837
    • C.I. 77837
    • Strontium, Reference Standard Solution
    • CO3Sr
    • DSSTox_CID_9651
    • DSSTox_RID_78795
    • DSSTox_GSID_29651
    • KSC174S4H
    • Strontium carbonate, >=98%
    • High Purity Strontium Carbonate
    • MDL: MFCD00011250
    • Inchi: 1S/CH2O3.Sr/c2-1(3)4;/h(H2,2,3,4);/q;+2/p-2
    • InChI Key: LEDMRZGFZIAGGB-UHFFFAOYSA-L
    • SMILES: [Sr+2].[O-]C(=O)[O-]

Computed Properties

  • Exact Mass: 147.89000
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 18.8
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: nothing
  • Surface Charge: 0
  • XLogP3: nothing
  • Topological Polar Surface Area: 63.2

Experimental Properties

  • Color/Form: Colorless orthorhombic system, or white fine powder. Odourless. tasteless
  • Density: 3.7 g/mL at 25 °C(lit.)
  • Melting Point: 1494 °C (lit.)
  • Solubility: dilute aqueous acid: slightly soluble(lit.)
  • Water Partition Coefficient: Soluble in ammonium chloride. Slightly soluble in ammonia and water.
  • Stability/Shelf Life: Stable. Incompatible with strong acids.
  • PSA: 63.19000
  • LogP: -2.44700
  • Merck: 14,8838
  • Sensitiveness: Sensitive to humidity
  • Solubility: Poorly soluble in water, slightly soluble in saturated aqueous solutions of ammonia, ammonium carbonate and CO2, insoluble in alcohol,

Strontium carbonate Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:nwg
  • TSCA:Yes

Strontium carbonate Customs Data

  • HS CODE:2836920000
  • Customs Data:

    China Customs Code:

    2836920000

Strontium carbonate PricePrice >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
T4100-25G
Strontium Carbonate
1633-05-2 >98.0%(T)
25g
¥190.00 2024-04-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
A-NP295-100g
Strontium carbonate
1633-05-2 99%
100g
¥47.4 2023-09-01
BAI LING WEI Technology Co., Ltd.
93-3803-250g
Strontium carbonate (low alkali and heavy metals) (99.9%-Sr)
1633-05-2 (99.9%-Sr)
250g
¥ 3465 2022-04-25
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R007017-2.5kg
Strontium carbonate
1633-05-2 99.95%()
2.5kg
¥2809 2023-09-10
Apollo Scientific
IN3349-100g
Strontium carbonate
1633-05-2 99.999%
100g
£225.00 2025-02-19
BAI LING WEI Technology Co., Ltd.
93-3803-50g
Strontium carbonate (low alkali and heavy metals) (99.9%-Sr)
1633-05-2 (99.9%-Sr)
50g
¥ 945 2022-04-25
TRC
S163305-5g
Strontium Carbonate
1633-05-2
5g
$75.00 2023-05-17
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
S102041-25g
Strontium carbonate
1633-05-2 SP
25g
¥42.90 2023-09-01
Apollo Scientific
IN3346-25g
Strontium carbonate
1633-05-2 99.99%
25g
£160.00 2025-02-19
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
204455-100G
Strontium carbonate
1633-05-2
100g
¥3799.92 2025-01-16

Strontium carbonate Production Method

Strontium carbonate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1633-05-2)Strontium carbonate
Order Number:2453100
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Friday, 18 April 2025 17:05
Price ($):discuss personally

Strontium carbonate Related Literature

Additional information on Strontium carbonate

Strontium Carbonate (CAS No. 1633-05-2): A Comprehensive Overview

Strontium carbonate (SrCO3), with the CAS number 1633-05-2, is a white, odorless, and insoluble inorganic compound. It is widely used in various industrial and medical applications due to its unique properties and stability. This comprehensive overview aims to provide a detailed understanding of strontium carbonate, including its chemical structure, physical properties, synthesis methods, applications, and recent research advancements.

Chemical Structure and Physical Properties

Strontium carbonate is a compound composed of strontium (Sr) and carbonate (CO3) ions. It has a molecular weight of 147.63 g/mol and a density of 3.5 g/cm3. The compound is stable under normal conditions but can decompose at high temperatures, releasing carbon dioxide (CO2) and forming strontium oxide (SrO). The solubility of strontium carbonate in water is very low, making it suitable for applications where minimal solubility is desired.

Synthesis Methods

Strontium carbonate can be synthesized through various methods, including precipitation reactions and solid-state reactions. One common method involves the reaction of strontium chloride (SrCl2) with sodium carbonate (Na2CO3) in an aqueous solution:

SrCl2 + Na2CO3 → SrCO3 + 2 NaCl

This reaction produces a precipitate of strontium carbonate, which can be filtered, washed, and dried to obtain the final product. Another method involves the thermal decomposition of strontium bicarbonate (Sr(HCO3)2):

Sr(HCO3)2 → SrCO3 + CO2

Clinical Applications and Medical Research

Strontium carbonate has gained significant attention in the medical field due to its potential therapeutic applications. One notable use is in the treatment of osteoporosis. Strontium ranelate, a derivative of strontium carbonate, has been shown to have beneficial effects on bone density and strength. Recent studies have demonstrated that strontium ranelate can reduce the risk of vertebral fractures by up to 41% in postmenopausal women with osteoporosis.

In addition to osteoporosis, strontium compounds are being investigated for their potential in cancer therapy. Research has shown that strontium-89 chloride, a radioactive isotope of strontium, can be used to treat bone pain associated with metastatic cancer. The compound selectively targets bone tissue, delivering radiation directly to the affected areas while minimizing damage to surrounding healthy tissues.

Mechanism of Action and Safety Profile

The therapeutic effects of strontium compounds are primarily attributed to their ability to modulate bone metabolism. Strontium ions can substitute for calcium ions in the bone matrix, leading to increased bone formation and decreased bone resorption. This dual action helps to maintain or improve bone density and strength.

In terms of safety, strontium compounds are generally well-tolerated when used at therapeutic doses. However, long-term use may be associated with some side effects, such as gastrointestinal discomfort and an increased risk of venous thromboembolism. Therefore, it is important for patients to follow prescribed dosing guidelines and consult their healthcare provider regularly.

Magnetic Resonance Imaging (MRI) Contrast Agents

Beyond its medical applications, strontium carbonate has also found use in the field of medical imaging. Strontium-based nanoparticles have been developed as contrast agents for magnetic resonance imaging (MRI). These nanoparticles enhance the visibility of specific tissues or structures within the body, improving diagnostic accuracy.

A recent study published in the Journal of Materials Chemistry B reported the synthesis of strontium-doped iron oxide nanoparticles for MRI contrast enhancement. The researchers found that these nanoparticles exhibited excellent biocompatibility and magnetic properties, making them promising candidates for clinical use.

Ceramics and Electronics Applications

In addition to its medical applications, strontium carbonate plays a crucial role in various industrial sectors. One significant application is in the production of ceramics and electronic components. Strontium titanate (SrTiO3 sub >), a compound derived from strontium carbonate, is widely used as a substrate material for high-frequency electronic devices due to its excellent dielectric properties.

The high dielectric constant and low loss tangent of strontium titanate make it ideal for use in microwave devices, capacitors, and sensors. Recent advancements in material science have led to the development of thin-film strontium titanate layers with enhanced performance characteristics.

Catalytic Applications

also serves as a catalyst or catalyst support in various chemical reactions. Its high surface area and thermal stability make it suitable for use in catalytic processes such as hydrogenation reactions and exhaust gas treatment. * * * * * * * * * * * * * * R*e*c>e*n*t*l*y*, r*e*s*e*a*r*c*h*h*a*s*f{o*c*u*s{e*d}o{n}t*h{e}*d{e*v}e{l{o}pm{e}n{t}*{o}f{s}tr{o}n{t{i}u}m*c{ar}{b{o}n}{at}{e}*b{as}{ed}*c{at}{al}{y{s}{ts}*f{o*r}*c{at}{al}{y}s{*ti{*c}*h{*y*d{*ro*g{*en}*at{i{o{n}*r{ea}{ct{i{o{n}s*.*T*h*i*s* *w*o*r*k* *h*i*g*h*l*i*g*h*t*s* *t*h*e* *u*n*i*q*u*e *c*ha*ra*ct*er*is*ti*cs *o*f *s*tr*on*ti*um *c*ar*bo*na*te *w*he*n *u*se*d *i*n *catalystic *reactions*, *including *improved *surface *areas *and g*oo*d*l*y* d*is*tr*ib*ut*ed* m*et*al*l*ic* s*pe*ci*es*.*

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